Cas no 228272-02-4 (Ethanamine, N,N-dimethyl-2-(3-pyridinyloxy)-)

• Product name: Ethanamine, N,N-dimethyl-2-(3-pyridinyloxy)-
• CAS No: 228272-02-4
• MF: C₉H₁₄N₂O
• MW: 166.22026
• CID: 1412312
• PubChem ID: 10197862

Ethanamine, N,N-dimethyl-2-(3-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N,N-dimethyl-2-(3-pyridinyloxy)-
• N,N-dimethyl-2-pyridin-3-yloxyethanamine
• DTXSID40436622
• 228272-02-4
• SCHEMBL12827198
• PD187112
• BDBM50115808
• CHEMBL61616
• Dimethyl-[2-(pyridin-3-yloxy)-ethyl]-amine
• N,N-dimethyl-2-(pyridin-3-yloxy)ethanaminium
• N,N-dimethyl-2-(pyridin-3-yloxy)ethanamine

• Inchi： InChI=1S/C9H14N2O/c1-11(2)6-7-12-9-4-3-5-10-8-9/h3-5,8H,6-7H2,1-2H3
• InChI Key： NNKLMOMWOOXRDH-UHFFFAOYSA-N
• SMILES： CN(C)CCOC1=CN=CC=C1

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36